Cas no 15329-10-9 (2-Cyclohexen-1-one, 3,6-dimethyl-)

2-Cyclohexen-1-one, 3,6-dimethyl- structure
15329-10-9 structure
Product Name:2-Cyclohexen-1-one, 3,6-dimethyl-
CAS No:15329-10-9
MF:C8H12O
MW:124.180282592773
CID:1327081
PubChem ID:12469030
Update Time:2025-04-20

2-Cyclohexen-1-one, 3,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Cyclohexen-1-one, 3,6-dimethyl-
    • SCHEMBL4607558
    • 15329-10-9
    • 3,6-dimethyl-2-cyclohexen-1-one
    • 3,6-dimethylcyclohex-2-en-1-one
    • 3,6-dimethyl-cyclohex-2-en-1-one
    • Inchi: 1S/C8H12O/c1-6-3-4-7(2)8(9)5-6/h5,7H,3-4H2,1-2H3
    • InChI Key: OVOFNHFSEHYGOR-UHFFFAOYSA-N
    • SMILES: O=C1C=C(C)CCC1C

Computed Properties

  • Exact Mass: 124.088815002g/mol
  • Monoisotopic Mass: 124.088815002g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 17.1Ų
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